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Compound of Interest

Compound Name: Amifloxacin mesylate

CAS No.: 88036-80-0

Cat. No.: B1664872

Get Quote

Abstract
This guide provides a standardized protocol for the preparation of Amifloxacin Mesylate stock

solutions in water. Amifloxacin is a fluoroquinolone antibiotic targeting bacterial DNA gyrase

and topoisomerase IV. While the free base exhibits poor aqueous solubility, the mesylate salt

(methanesulfonate) is engineered for enhanced hydrophilicity. This protocol addresses critical

handling requirements—specifically light sensitivity, hygroscopicity, and stoichiometric

correction—to ensure maximum potency and reproducibility in biological assays.
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Component Specification Purpose

Compound
Amifloxacin Mesylate (CAS:

88036-80-0)

Active Pharmaceutical

Ingredient (API)

Purity 98% (HPLC) Ensure assay reliability

Solvent

Ultrapure Water (Type I, 18.2

M

cm)

Dissolution medium

(nuclease/endotoxin-free)

Filtration
0.22

m PES or PVDF Syringe Filter

Sterilization without significant

drug adsorption

Storage
Amber Polypropylene

Microtubes (1.5 mL)

Protection from UV/visible light

degradation

Critical Properties & Handling
3.1 Stoichiometry (The "Salt Correction")
Researchers often overlook the molecular weight difference between the free base and the salt

form, leading to under-dosing. You must account for the methanesulfonic acid moiety.[1]

Amifloxacin (Free Base): MW

334.35 g/mol [2]

Amifloxacin Mesylate (Salt): MW

430.49 g/mol

Correction Factor:
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Rule of Thumb: To achieve a concentration of

mg/mL of active Amifloxacin, you must weigh

mg of the Mesylate salt.

3.2 Stability Profile
Photosensitivity: Fluoroquinolones undergo rapid photodegradation

(decarboxylation/oxidation) upon exposure to UV and ambient light. Always handle in low-

light conditions and use amber vessels.

Hygroscopicity: Mesylate salts can absorb atmospheric moisture. Equilibrate the vial to room

temperature before opening to prevent condensation, which alters the effective mass.

Preparation Protocol (10 mM Stock)
This protocol describes the preparation of 10 mL of a 10 mM stock solution.

Step 1: Calculations
Target Concentration: 10 mM (10 mmol/L) Volume: 10 mL (0.01 L) Required Moles:

Required Mass (Mesylate):

(43.05 mg)[2][1][3][4][5]

Step 2: Weighing & Dissolution[6][7]
Equilibrate: Allow the product vial to warm to room temperature (approx. 15 mins) to prevent

moisture intake.

Weigh: Accurately weigh 43.05 mg of Amifloxacin Mesylate into a sterile, amber 15 mL

conical tube.

Note: Use an antistatic gun if the powder is static-prone.
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Solvent Addition: Add 8.0 mL of Ultrapure Water.

Why not 10 mL immediately? Adding slightly less volume first allows for volume

adjustment after dissolution if using a volumetric flask, though for general biological

stocks, adding the full 10 mL directly to the tube is acceptable if

1% accuracy is tolerated. For this protocol, we assume direct addition for simplicity in a
sterile hood.

Mixing: Vortex vigorously for 30-60 seconds.

Observation: The solution should be clear and colorless to pale yellow.

Troubleshooting: If particles persist, sonicate in a water bath at room temperature for 5

minutes. Do not heat above 37°C.

Step 3: Sterilization[4]
Pre-wet a 0.22

m PES syringe filter with 0.5 mL of pure water (discard the flow-through). This minimizes
drug binding to the dry membrane.

Pass the Amifloxacin solution through the filter into a new sterile amber tube.

Step 4: Aliquoting & Storage
Divide the stock into 500

L aliquots in sterile amber microtubes.

Why? This prevents freeze-thaw cycles. Each cycle can cause micro-precipitation and

hydrolysis.

Label: "Amifloxacin Mesylate 10 mM (aq) [Date] [Initials]".

Store: -20°C (stable for 6 months) or -80°C (stable for 1 year).
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Table 1: Quick Preparation Guide (for 1 mL final volume)
Target
Concentration
(Free Base
Equivalent)

Mass of
Amifloxacin
Mesylate Required

Solvent (Water) Solubility Status

1 mM 0.43 mg 1.0 mL High Solubility

10 mM 4.30 mg 1.0 mL
Soluble (Standard

Stock)

50 mM 21.52 mg 1.0 mL
Borderline (May

require sonication)

Visual Workflows
Figure 1: Preparation Logic Flow
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(Apply 1.29x Salt Correction)
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Add Ultrapure Water
& Vortex

Visual Inspection:
Clear Solution?
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No (Precipitate)

Syringe Filter (0.22 µm PES)

Yes

Aliquot & Freeze (-20°C)

Click to download full resolution via product page

Caption: Step-by-step workflow for preparing a sterile, stable Amifloxacin Mesylate stock

solution.

Figure 2: Storage & Stability Decision Tree
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Prepared Stock
(10 mM) Intended Usage Time

Store at 4°C
(Max 2 Weeks)Immediate (<2 weeks)

Store at -20°C
(Max 6 Months)

Routine Use

Store at -80°C
(> 6 Months)

Long Term Thaw at RT
(Do not heat)

Before Use

Click to download full resolution via product page

Caption: Decision matrix for optimal storage conditions based on experimental timeline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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